1-(5-chloro-1H-indol-2-yl)ethanone

• IUPAC Name: 1-(5-chloro-1H-indol-2-yl)ethanone
• InChI: InChI=1S/C10H8ClNO/c1-6(13)10-5-7-4-8(11)2-3-9(7)12-10/h2-5,12H,1H3
• InChI Key: WMPSWIVXCXVMFY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(N1)C=CC(=C2)Cl
• Molecular Formula: C10H8ClNO
• DSSTOX Substance ID: DTXSID80525680
• Molecular Weight: 193.63 g/mol
• CAS RN: 89671-84-1

Description

1-(5-chloro-1H-indol-2-yl)ethanone, also known as 1-(5-Chloro-1H-indol-3-yl)ethanone, is a chemical compound with the molecular formula C10H8ClNO. It is a solid substance under normal conditions.

Synthesis Analysis

The synthesis of this compound can be achieved from 5-Chloroindole and Acetyl chloride. Another method involves combining indole, pyridine, and toluene, then adding a solution of chloroacetyl chloride.

Molecular Structure Analysis

The molecular structure of this compound consists of a 5-chloro-1H-indol-2-yl group attached to an ethanone group. The exact 3D structure can be viewed using specific software.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 193.63. It is a solid substance that should be stored under an inert atmosphere at 2-8°C. The compound has a melting point of 168°C (decomp) and a predicted boiling point of 367.9±22.0°C.

Scientific Research Applications

Antimicrobial and Antifungal Applications

• A study synthesized novel 1H-Indole derivatives, including those similar to 1-(5-chloro-1H-indol-2-yl)ethanone, and found them to have significant antimicrobial and antifungal activities. These derivatives were effective against Aspergillus niger, Candida albicans, Bacillus subtilis, and Escherichia coli (Letters in Applied NanoBioScience, 2020).

Anti-inflammatory Applications

• Another study focused on the synthesis of 1-(1H-indol-1-yl)ethanone derivatives, highlighting their potential as nonsteroidal anti-inflammatory drugs. These compounds were evaluated for their anti-inflammatory activity in vivo, using wistar albino rats (Current drug discovery technologies, 2022).

Role in Synthesis of Bioactive Molecules

• Indole and its derivatives, including 1-(1H-indol-1-yl)ethanone, play a crucial role in synthesizing a wide range of bioactive molecules. Their potential as COX-2 inhibitors and their in vivo analgesic and anti-inflammatory activity have been studied (Letters in Drug Design & Discovery, 2022).

Corrosion Inhibition

• 1-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)ethanone, a compound similar in structure, has been studied for its role as a corrosion inhibitor for mild steel in hydrochloric acid, demonstrating high inhibition efficiency (International Journal of Corrosion and Scale Inhibition, 2020).

Safety and Hazards

The compound is classified under GHS07 for safety. The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, in case of contact with eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338).